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Compound of Interest

Compound Name:
6-Methylchromone-2-carboxylic

acid

Cat. No.: B2957295 Get Quote

Chromones (4H-chromen-4-ones) are a class of oxygen-containing heterocyclic compounds

featuring a benzo-γ-pyrone ring system. This scaffold is not merely a synthetic curiosity but is

widely distributed in nature, particularly in the plant kingdom, forming the core of many

flavonoids and isoflavonoids. The chromone nucleus is recognized as a "privileged structure" in

drug discovery, meaning it is capable of binding to multiple, diverse biological targets, leading

to a wide array of pharmacological activities.[1] Our research group and others have focused

on this scaffold for developing multitarget-directed ligands, particularly for complex pathologies

like neurodegenerative diseases.[1] 6-Methylchromone-2-carboxylic acid is a prominent

derivative, serving as a key intermediate for elaborating the chromone core into more complex,

biologically active molecules.[2][3]

Physicochemical and Structural Properties
6-Methylchromone-2-carboxylic acid is a stable, off-white solid compound.[2] Its structural

integrity, combining a rigid aromatic system with a reactive carboxylic acid handle, makes it an

ideal precursor in multi-step organic synthesis.[2]

Table 1: Key Properties of 6-Methylchromone-2-carboxylic acid
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Property Value Source(s)

CAS Number 5006-44-0 [2][4][5][6]

Molecular Formula C₁₁H₈O₄ [2][4][6]

Molecular Weight 204.18 g/mol [2][4][6]

Appearance
Off-white to light yellow

powder/crystal
[2][5]

Melting Point 262-270 °C [2][4]

Purity ≥ 98-99% (HPLC) [2][5]

Synonyms
6-Methyl-4-oxo-4H-chromene-

2-carboxylic acid
[2][4]

InChI Key
RKIDLZFIIVDZNX-

UHFFFAOYSA-N

SMILES
Cc1ccc2OC(=CC(=O)c2c1)C(

O)=O

Synthesis and Mechanistic Insights
The synthesis of chromone-2-carboxylic acids is a well-established process, typically involving

the condensation of a 2'-hydroxyacetophenone with an oxalate ester, followed by acid-

catalyzed cyclization and hydrolysis. This classic approach has been significantly optimized

using microwave-assisted organic synthesis (MAOS), which improves yields, reduces reaction

times, and often results in cleaner products.[1]

Mechanistic Rationale
The reaction proceeds via a Claisen-type condensation between the enolate of 5'-methyl-2'-

hydroxyacetophenone and diethyl oxalate. The choice of a base, such as sodium ethoxide, is

critical for generating the nucleophilic enolate. The resulting diketone intermediate undergoes

an intramolecular cyclization under acidic conditions, followed by dehydration to form the stable

aromatic chromone ring. The final step is the hydrolysis of the ethyl ester to the desired
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carboxylic acid. Microwave irradiation accelerates the rate-limiting steps, providing the energy

for efficient cyclization and hydrolysis.

Generalized Microwave-Assisted Synthesis Protocol
The following protocol is adapted from optimized, microwave-assisted procedures for

analogous chromone-2-carboxylic acids.[1]

Step 1: Condensation

To a solution of sodium ethoxide (prepared from 1.1 equivalents of sodium in anhydrous

ethanol) in a microwave-safe vessel, add 1.0 equivalent of 5'-methyl-2'-

hydroxyacetophenone.

Stir the mixture for 10 minutes at room temperature.

Add 1.1 equivalents of diethyl oxalate dropwise.

Seal the vessel and heat in a microwave reactor at 120°C for 15-20 minutes.

Monitor the reaction by Thin Layer Chromatography (TLC) until the starting acetophenone is

consumed.

Step 2: Cyclization and Hydrolysis

After cooling, quench the reaction mixture by pouring it onto crushed ice.

Acidify the aqueous solution to pH 1-2 with concentrated hydrochloric acid (HCl).

A precipitate of the ethyl ester of the target compound may form. To proceed directly to the

acid, add 5 mL of concentrated HCl to the mixture.

Reseal the vessel and heat in the microwave reactor at 140°C for an additional 10 minutes to

facilitate ester hydrolysis.

Cool the reaction vessel. The resulting precipitate is filtered, washed thoroughly with cold

water to remove inorganic salts, and dried under vacuum.
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Self-Validation: The purity of the crude product can be readily assessed by its melting point. A

sharp melting point in the expected range (262-270 °C) indicates high purity. Further validation

is achieved via HPLC and NMR spectroscopy as described in Section 4.0.

Starting Materials

Reaction Steps

Final Product & Purification

5'-methyl-2'-hydroxyacetophenone

Step 1: Claisen Condensation
(Microwave, 120°C)

Diethyl Oxalate Base (EtONa)
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Intermediate
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Crude 6-Methylchromone-
2-carboxylic acid
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Caption: Microwave-assisted synthesis workflow.

Spectroscopic Characterization and Validation
To confirm the identity and purity of synthesized 6-Methylchromone-2-carboxylic acid, a suite

of analytical techniques is employed.

High-Performance Liquid Chromatography (HPLC): This is the gold standard for assessing

purity. A sample is run on a C18 column with a suitable mobile phase (e.g., acetonitrile/water

with 0.1% trifluoroacetic acid). Purity is determined by the area percentage of the main peak,

which should be ≥98%.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR: Provides unequivocal structural confirmation. Expected signals for the 6-methyl

derivative would include a singlet for the methyl protons (~2.48 ppm), distinct signals for

the three aromatic protons on the benzene ring, and a singlet for the vinyl proton on the

pyrone ring (~7.02 ppm).[1]

¹³C-NMR: Complements the proton NMR and confirms the carbon skeleton, including the

carbonyl carbons of the ketone and carboxylic acid.

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry will confirm the

molecular weight (204.18 g/mol ) by identifying the [M-H]⁻ ion at m/z 203.17 or the [M+H]⁺

ion at m/z 205.19.

Applications in Research and Drug Development
6-Methylchromone-2-carboxylic acid is not typically an end-product but rather a high-value

starting material or intermediate. Its utility stems from the carboxylic acid group, which provides

a reactive handle for amide coupling, esterification, or other transformations to build molecular

complexity.

Pharmaceutical Development: It is a key building block for synthesizing more complex

pharmaceuticals.[2] Its derivatives are being investigated for activity against inflammatory

and neurodegenerative diseases.[2] The chromone scaffold itself is known to interact with

various enzymes and receptors, making this a fertile area for drug discovery.
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Fluorescent Dyes: The chromone system is a fluorophore. Modifications to the core

structure, often via the carboxylic acid group, allow for the production of fluorescent dyes

used in biological imaging and cellular research.[2]

Natural Product Synthesis: The compound serves as a versatile precursor in the total

synthesis of more complex natural products that contain the chromone motif.[2]

Material Science: The unique chemical and photophysical properties of the chromone ring

are being explored for the development of advanced materials, such as specialized polymers

and coatings.[3]

6-Methylchromone-2-carboxylic acid CAS: 5006-44-0
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Click to download full resolution via product page

Caption: Application spectrum of the title compound.

Known Biological Activities
While primarily used as a synthetic intermediate, the core scaffold and its simple derivatives

have demonstrated noteworthy biological activities in preliminary studies. Research indicates

potential antioxidant, antimicrobial, and anti-inflammatory effects.[3] The antioxidant properties

are likely due to the phenolic nature of the scaffold, enabling it to scavenge free radicals.[3]

These intrinsic activities provide a strong rationale for its use as a scaffold in developing new

therapeutic agents.

Safety and Handling
As with any laboratory chemical, proper safety precautions are essential.
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Hazard Classification: Irritant. Causes skin irritation (H315), serious eye irritation (H319), and

may cause respiratory irritation (H335).

Signal Word: Warning.

Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a dust

mask (type N95 or equivalent).

Handling: Avoid breathing dust. Use only in a well-ventilated area.

Storage: Store in a cool, dark, and dry place. Recommended storage is at room temperature

or below (<15°C).[2][5]

Conclusion
6-Methylchromone-2-carboxylic acid (CAS: 5006-44-0) is a compound of significant scientific

and commercial interest. Its straightforward synthesis, well-defined properties, and chemical

versatility make it an indispensable tool for researchers. From serving as a foundational

element in the synthesis of potential new drugs for multifactorial diseases to its use in materials

science and bio-imaging, its importance is set to grow as new applications are discovered. This

guide provides the foundational knowledge required for its effective synthesis, validation, and

application in advanced research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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